
1,8-Diamino-p-menthane: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,8-Diamino-p-menthane

Cat. No.: B3426734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1,8-Diamino-
p-menthane (CAS No. 80-52-4), a versatile diamine used in the synthesis of various chemical

compounds. Due to its hazardous properties, a thorough understanding of its safety profile and

proper handling procedures is crucial for personnel in research and development settings.

Hazard Identification and Classification
1,8-Diamino-p-menthane is classified as a hazardous substance. It is toxic if swallowed, in

contact with skin, or if inhaled.[1][2][3] It is also corrosive and can cause severe skin burns and

serious eye damage.[1][2] The material is a combustible liquid and may emit corrosive and

toxic fumes upon combustion.[1][4]

Physicochemical and Toxicological Data
A summary of the key quantitative safety and toxicological data for 1,8-Diamino-p-menthane
is presented in the table below for easy reference and comparison.
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Property Value Source(s)

Physical State Liquid [5][6]

Appearance Colorless to blackish liquid [7]

Odor Terpene-like [1]

Molecular Formula C₁₀H₂₂N₂ [6][8]

Molecular Weight 170.30 g/mol [6][8]

Boiling Point 107-126 °C at 10 mmHg [5][6]

Melting Point -45 °C [5][6]

Flash Point 93 °C (199.4 °F) - closed cup [5][6][9]

Density 0.914 g/mL at 25 °C [5][6]

Vapor Pressure 10 mmHg at 20 °C [5][6]

Solubility Slightly soluble in water [4][7]

Acute Oral Toxicity (LD50) 704 mg/kg (rat) [1]

Acute Dermal Toxicity (LD50) 292 mg/kg (rabbit) [1]

Acute Intraperitoneal Toxicity

(LD50)
50 mg/kg (mouse) [1]

Experimental Protocols for Toxicity Assessment
The toxicological data presented above are typically determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). While the specific study reports for 1,8-Diamino-p-
menthane are not publicly available, the methodologies likely followed these general

principles:

Acute Oral Toxicity (OECD 420, 423, or 425)
The acute oral toxicity, which determines the LD50 value, is generally assessed in rodents,

most commonly rats.[4][5][10][11] The fundamental procedure involves the following steps:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://www.vivotecnia.com/acute-inhalation-toxicity/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024DSM.TXT
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://www.scbt.com/p/1-8-diamino-p-menthane-80-52-4
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://www.scbt.com/p/1-8-diamino-p-menthane-80-52-4
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1300.pdf
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d19605
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.vivotecnia.com/acute-inhalation-toxicity/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024DSM.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024DSM.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024DSM.TXT
https://www.benchchem.com/product/b3426734?utm_src=pdf-body
https://www.benchchem.com/product/b3426734?utm_src=pdf-body
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-425-kimyasallarin-testi-icin-oecd-yonergeleri-akut-oral-toksisite-yukari-asagi-proseduru-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Selection: Healthy, young adult rodents of a single sex (typically females) are used.

[11]

Fasting: Animals are fasted (food, but not water, is withheld) overnight prior to administration

of the substance.[12][13]

Administration: A single dose of 1,8-Diamino-p-menthane is administered by gavage using

a stomach tube.[5][12] The dosage is selected from a range of fixed levels.

Observation: The animals are observed for a period of at least 14 days for signs of toxicity

and mortality.[5][13] Body weight is recorded weekly.[5]

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

[5][10]

LD50 Calculation: The LD50 value is then calculated statistically as the dose expected to

cause death in 50% of the test animals.[13]

Acute Dermal Toxicity (OECD 402)
The acute dermal LD50 is determined to assess the hazards associated with skin contact. The

protocol typically involves:

Animal Selection: Young adult rats, rabbits, or guinea pigs are used, with the fur on the

dorsal area clipped 24 hours before the test.[14]

Application: The test substance is applied uniformly over a defined area of the clipped skin

(approximately 10% of the body surface area) and held in contact with a porous gauze

dressing for 24 hours.[14][15]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[14]

Skin irritation at the site of application is also evaluated.[16]

LD50 Determination: The dermal LD50 is calculated based on the observed mortality.[14]

Visualizing Safety and Exposure
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To aid in the understanding of the safe handling and potential risks of 1,8-Diamino-p-
menthane, the following diagrams illustrate a recommended handling workflow and the

potential routes of exposure and their physiological consequences.

Pre-Handling

Handling

Post-Handling & Emergency

Secure Storage
(Cool, Dry, Well-Ventilated,
Away from Incompatibles)

Don Appropriate PPE
(Gloves, Goggles, Faceshield,

Respirator, Lab Coat)

Before Use

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Proceed to

Careful Transfer of Chemical
(Avoid Splashes and Aerosol Generation)

Emergency Procedures
(Eyewash, Safety Shower,

Spill Kit Accessible)

In Case of Spill/Exposure

Decontaminate Work Area
and Equipment

Dispose of Waste in
Designated, Labeled Containers

Store Waste Securely

Click to download full resolution via product page

A logical workflow for the safe handling of 1,8-Diamino-p-menthane.
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Routes of Exposure Potential Physiological Effects

Inhalation of Vapors/Aerosols Respiratory Tract Irritation,
Lung Edema

Dermal (Skin) Contact Severe Chemical Burns,
Toxic Systemic Effects

Ingestion Severe Burns of Mouth
and Gastrointestinal Tract

Eye Contact Severe Eye Damage,
Risk of Serious Injury

Click to download full resolution via product page

Potential routes of exposure to 1,8-Diamino-p-menthane and associated physiological effects.

Handling and Storage Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][9]

Skin Protection: Chemical-resistant gloves (e.g., PVC), a PVC apron, and overalls should be

worn.[1] Contaminated clothing should be removed immediately and washed before reuse.

[4]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[2] If

there is a risk of overexposure, an approved respirator with a suitable filter (e.g., type ABEK)

is necessary.[5][9]

Safe Handling Practices
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Avoid all personal contact, including inhalation of vapors.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][4]

Use non-sparking tools to prevent ignition.[2][4]

Ensure eyewash stations and safety showers are readily accessible.[10]

Storage Conditions
Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][4]

Keep away from incompatible materials such as strong acids and oxidizing agents.[1][4]

Store in a locked-up area.[4][12]

Protect from heat, sparks, and open flames.[1]

First Aid and Emergency Procedures
First Aid Measures

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate emergency medical help.[1][4]

If on Skin: Immediately flush the skin with plenty of water. Remove all contaminated clothing.

Seek immediate medical attention.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and get immediate medical attention.[1][4]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

immediately.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[1][4]
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Specific Hazards: Combustion may produce toxic and corrosive fumes, including carbon

oxides and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[2][4]

Environmental Precautions: Prevent the substance from entering drains and waterways.[2][4]

Containment and Cleaning: Absorb the spill with inert material and place it in a suitable,

closed container for disposal.[2][4]

Stability and Reactivity
Chemical Stability: The product is considered stable under normal storage conditions.[1]

Incompatible Materials: Avoid contact with strong acids, oxidizing agents, copper, and

aluminum and its alloys.[1]

Hazardous Decomposition Products: Combustion can produce carbon dioxide, carbon

monoxide, and nitrogen oxides.[1]

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) for 1,8-Diamino-p-menthane before use and consult with your

institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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